Cas no 120786-18-7 ((±)-Huperzine A)

• Product Name: (±)-Huperzine A
• CAS No: 120786-18-7
• MF: C₁₅H₁₈N₂O
• MW: 242.3162
• MDL: MFCD01714949
• CID: 63518
• PubChem ID: 5912039
• Update Time: 2024-11-03

(±)-Huperzine A Chemical and Physical Properties

Names and Identifiers

• Huperzine A
• (+/-)-SELAGINE
• SELAGINE
• (+/-)-HUPERAZINE A
• HUPERAZINE A
• (+/-)-HUPERZINE A
• (+-)HUPERZINE A
• (±)-Huperzine A
• (5R,9R,11E)-5-amino-11-ethylidene-5,6,9,10-tetrahydro-7-methyl-5,9-methanocycloocta[b]pyridin-2(1H)-one
• (+-)-HUPERZINE A
• 5,9-METHANOCYCLOOCTA[B]PYRIDIN-2(1H)-ONE,5-AMINO-11-ETHYLIDENE-5,6,9,10-TETRAHYDRO-7-METHYL-, (11E)-
• HUPERZINE A (+/-)-
• ((plusmn))-Huperzine A
• 1-Amino-13-ethylidene-11-methyl-6-aza-tricyclo[7.3.1.02,7]trideca-2(7),3,10-trien-5-one
• Fordine
• ( inverted exclamation markA)-Huperzine A
• Huperzine
• Huperizine A
• (+)-Huperzine A
• ( inverted exclamation markA)-Huperazine A
• rac-huperzine A
• (?)-Huperazine A
• (+/-)-huperzine
• (-)-huperzine A
• -]-SELAGINE
• NCGC00163246-03
• 5,9-Methanocycloocta(b)pyridin-2(1H)-one, 5-amino-11-ethylidene-5,6,9,10-tetrahydro-7-methyl-
• (AfAE'A centa' notA inverted exclamation markAfasA'A inverted exclamation markAfAE'Adaggeratrade markAfA centA centa' notA inverted exclamation markA'A not)-Huperzine A
• 103735-86-0
• HMS1362I05
• (-)-Huperzine A (HupA)
• SCHEMBL1047469
• AKOS016004635
• (+/-)-Huperzine A, synthetic, >=98% (TLC)
• HMS3403I05
• BRD-A47065382-001-02-9
• AKOS026750633
• AS-75811
• NCGC00163246-02
• SCHEMBL679315
• NCGC00159362-02
• AKOS022661860
• HMS1792I05
• DTXSID801115670
• CS-1089
• CHEBI:91724
• (11E)-5-Amino-11-ethylidene-5,6,9,10-tetrahydro-7-methyl-5,9-methanocycloocta[b]pyridin-2(1H)-one
• Huperzine A [(-)-Huperzine A]
• CHEMBL394259
• HY-17388
• Huperzine-A
• (13E)-1-amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.0^{2,7}]trideca-2(7),3,5,10-tetraen-5-ol
• HuperzineA
• 102518-79-6
• 120786-18-7
• (??)-Huperzine A
• (13E)-1-amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.0^{2,7}]trideca-2(7),3,10-trien-5-one
• CBiol_001885
• (13E)-1-amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.02,7]trideca-2(7),3,10-trien-5-one
• BDBM10441
• KBio2_003051
• ZRJBHWIHUMBLCN-UHFFFAOYSA-N
• NCGC00163246-01
• 1-AMINO-13-ETHYLIDENE-11-METHYL-6-AZATRICYCLO[7.3.1.0(2),?]TRIDECA-2(7),3,10-TRIEN-5-ONE
• KBio2_000483
• KBio3_000886
• Bio1_000660
• Bio2_000882
• 1-amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.02,7]trideca-2(7),3,10-trien-5-one
• Bio1_000171
• KBio3_000885
• KBioGR_000483
• BCP31534
• 5,9-methanocycloocta(b)pyridin-2(1h)-one,5-amino-11-ethylidene-5,6,9,10-tetrah
• (1R,13E)-1-amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.0^{2,7}]trideca-2(7),3,10-trien-5-one
• 1ST40303
• Fordine; (+/-)-Huperzine A
• (+/-)Huperzine A
• KBioSS_000483
• KBio2_005619
• (1S,13E)-1-amino-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.0^{2,7}]trideca-2(7),3,10-trien-5-one
• CHEMBL3184073
• LSM-1581
• Q27163539
• Bio2_000402
• DB-041582
• IDI1_002157
• HMS1990I05
• BSPBio_001143
• Bio1_001149
• AKOS032962044
• (5S,11E)-5-amino-11-ethylidene-7-methyl-5,6,9,10-tetrahydro-5,9-methanocycloocta[b]pyridin-2(1H)-one

• MDL： MFCD01714949
• Inchi： 1S/C15H18N2O/c1-3-11-10-6-9(2)8-15(11,16)12-4-5-14(18)17-13(12)7-10/h3-6,10H,7-8,16H2,1-2H3,(H,17,18)/b11-3+
• InChI Key： ZRJBHWIHUMBLCN-QDEBKDIKSA-N
• SMILES： O=C1C([H])=C([H])C2=C(C([H])([H])C3([H])C([H])=C(C([H])([H])[H])C([H])([H])C2(C3=C([H])C([H])([H])[H])N([H])[H])N1[H]

Computed Properties

• Exact Mass: 242.14200
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: White to off white fine powder
• Melting Point: 230ºC
• Boiling Point: 505.0±50.0 °C at 760 mmHg
• Flash Point: 259.2±30.1 °C
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 50 mg/mL(206.34 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 58.88000
• LogP: 2.69780
• Solubility: Soluble in chloroform, methanol and ethanol, slightly soluble in water
• Specific Rotation: -150.4º

(±)-Huperzine A Security Information

• Signal Word：Danger
• Hazard Statement： H301+H311+H331-H315-H319-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P311
• Hazardous Material transportation number：UN 1544 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： R23/24/25;R36/37/38
• Safety Instruction： S26; S36/37/39; S45
• RTECS：PB9185700
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅱ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R23/24/25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives
• Other Chemical Reagents